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Compound of Interest

Compound Name: 16,16-Dimethyl-pgd2

CAS No.: 64072-59-9

Cat. No.: B154059

Get Quote

Application Note: Solubilization and Handling of 16,16-Dimethyl Prostaglandin D2

Executive Summary & Scientific Context
16,16-Dimethyl Prostaglandin D2 (16,16-dm-PGD2) is a synthetic, metabolically stable analog

of Prostaglandin D2 (PGD2).[1][2][3] Native PGD2 is rapidly degraded in vivo and in vitro (half-

life ~30 minutes in plasma) via dehydration to the J-series prostaglandins (PGJ2) or

metabolism by 15-hydroxy prostaglandin dehydrogenase (15-PGDH).

The addition of two methyl groups at the Carbon-16 position sterically hinders the action of 15-

PGDH, significantly extending the molecule's half-life. This makes 16,16-dm-PGD2 a critical

tool for longitudinal studies of the DP1 (PTGDR) and DP2 (CRTh2) receptor pathways,

particularly in platelet aggregation, sleep regulation, and Th2-mediated inflammation.

Critical Handling Principle: Like all prostaglandins, 16,16-dm-PGD2 is a lipophilic organic acid

sensitive to oxidation and pH-induced degradation. Successful experimentation requires a strict

"Organic Stock

Aqueous Dilution" workflow to prevent precipitation and ensure accurate dosing.
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Solubility & Stability Profile
The following data represents the physicochemical limits for 16,16-dm-PGD2 (CAS: 64072-59-

9).[2][4]

Solvent System
Solubility Limit
(approx.)

Stability (Storage) Notes

DMF

(Dimethylformamide)
> 100 mg/mL -80°C (6-12 months)

Best solubility; high

boiling point makes

removal difficult.

Ethanol (Absolute) > 75 mg/mL -80°C (6-12 months)

Preferred for in vivo

evaporation or cell

culture (low toxicity).

DMSO (Dimethyl

Sulfoxide)
> 50 mg/mL -80°C (6 months)

Standard for cell-

based assays;

hygroscopic (keep

sealed).

PBS (pH 7.2) ~ 5 mg/mL* Do Not Store

Only achievable via

dilution from organic

stock. Unstable >24h.

[4]

Warning: Aqueous solutions of prostaglandins are chemically unstable. Never store 16,16-dm-

PGD2 in buffer/media for more than 24 hours.

Protocol A: Preparation of High-Concentration
Stock Solution
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Objective: Create a stable, high-concentration master stock (e.g., 10 mM or 10 mg/mL) for

long-term storage.

Materials:

16,16-dm-PGD2 (Lyophilized powder or methyl acetate solution).

Anhydrous DMSO or Ethanol (Molecular Biology Grade).

Inert Gas (Nitrogen or Argon stream).

Glass vials (Amber, screw-top with Teflon/PTFE liners). Avoid polystyrene.

Step-by-Step Procedure:

Solvent Evaporation (If supplied in Methyl Acetate):

If the product arrives as a solution in methyl acetate, you must change the solvent before

biological use.

Place the vial under a gentle stream of Nitrogen or Argon gas.

Evaporate until a dry oil/film remains. Do not apply heat.

Dissolution:

Calculate the volume of solvent (DMSO or Ethanol) required to reach the target

concentration (e.g., for 1 mg of powder (MW ~380.5 g/mol ), add 263 µL solvent for a ~10

mM stock).

Add the solvent directly to the vial.

Vortex gently for 30-60 seconds until the solution is optically clear.

Aliquot & Storage:

Divide the master stock into single-use aliquots (e.g., 10-50 µL) in amber glass vials or

high-quality polypropylene microcentrifuge tubes.
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Purge: Overlay the liquid in each vial with a stream of Nitrogen/Argon before capping to

displace oxygen.

Store: Place at -80°C immediately.

Protocol B: Preparation of Aqueous Working
Solution
Objective: Dilute the stock for immediate experimental use (Cell Culture or In Vivo).

Mechanism: Prostaglandins are hydrophobic. Direct addition to water causes precipitation. You

must add the organic stock into the buffer while vortexing.

Step-by-Step Procedure:

Thaw: Remove one aliquot of Stock Solution from -80°C. Thaw on ice.

Prepare Buffer: Have your PBS (pH 7.2) or cell culture media ready at room temperature.

Dilution (The "Drop-wise" Method):

While vortexing the buffer gently, add the Stock Solution drop-wise.

Constraint: Ensure the final concentration of organic solvent (DMSO/Ethanol) is < 1%

(preferably < 0.1%) to avoid solvent cytotoxicity.

Example: To make 10 mL of 10 µM working solution:

Take 10 µL of 10 mM Stock.

Add to 9.99 mL of Media.

Final DMSO conc = 0.1%.

Usage: Use immediately. Do not filter sterilize unless using a membrane compatible with

lipids (e.g., Anopore), as Nylon/cellulose membranes may bind the drug.
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Visual Workflows
Figure 1: Solubilization Workflow
This diagram illustrates the critical decision points between receiving the product and

experimental use.
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Caption: Workflow for converting raw 16,16-dm-PGD2 into a biological working solution.

Figure 2: Biological Mechanism & Receptor Targets
Understanding the pathway ensures the correct readouts are selected (e.g., cAMP levels vs.

Calcium flux).
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Caption: 16,16-dm-PGD2 activates both DP1 and DP2 receptors, mimicking PGD2 but with

prolonged action.

Troubleshooting & FAQs
Q: My solution turned cloudy upon adding the stock to PBS. What happened? A: This is

"crashing out." The concentration of the lipid in the aqueous phase exceeded its solubility limit

(~5 mg/mL), or the mixing was too slow.

Fix: Vortex the buffer during addition. Ensure your final concentration is well below 5 mg/mL

(typically µM range for assays).

Q: Can I use plastic tips and tubes? A: Yes, but high-density polypropylene is preferred. Avoid

polystyrene. Prostaglandins can adsorb to plastics; for very low concentrations (<10 nM), use

glass or "low-binding" plasticware.

Q: Why purge with Nitrogen? A: The double bonds in the prostaglandin side chains (C5-C6 and

C13-C14) are susceptible to oxidative degradation. Nitrogen displacement of air extends the

shelf-life from weeks to years.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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